γ-Hydroxy Phenylbutazone-d6
Description
γ-Hydroxy Phenylbutazone-d6 is a biochemical used for proteomics research . It has a molecular formula of C19H14D6N2O3 and a molecular weight of 330.41 . It is also known by alternate names such as 4-(3-Hydroxybutyl)-1,2-diphenyl-3,5-pyrazolidinedione-d6 .
Physical And Chemical Properties Analysis
γ-Hydroxy Phenylbutazone-d6 has a molecular weight of 330.41 . The average mass is 324.374 Da and the monoisotopic mass is 324.147400 Da . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., could not be found from the web search results.Mechanism of Action
While the specific mechanism of action for γ-Hydroxy Phenylbutazone-d6 is not available, Phenylbutazone, a related compound, is known to bind to and inactivate prostaglandin H synthase and prostacyclin synthase through peroxide (H2O2) mediated deactivation. This reduced production of prostaglandin leads to reduced inflammation of the surrounding tissues .
properties
CAS RN |
1794789-70-0 |
|---|---|
Product Name |
γ-Hydroxy Phenylbutazone-d6 |
Molecular Formula |
C19H20N2O3 |
Molecular Weight |
330.417 |
IUPAC Name |
4-(2,2,3,4,4,4-hexadeuterio-3-hydroxybutyl)-1,2-diphenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C19H20N2O3/c1-14(22)12-13-17-18(23)20(15-8-4-2-5-9-15)21(19(17)24)16-10-6-3-7-11-16/h2-11,14,17,22H,12-13H2,1H3/i1D3,12D2,14D |
InChI Key |
PPJYQSFRNGSEBH-JCKIRYGESA-N |
SMILES |
CC(CCC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)O |
synonyms |
4-(3-Hydroxybutyl)-1,2-diphenyl-3,5-pyrazolidinedione-d6; _x000B_1,2-Diphenyl-3,5-dioxo-4-(3-hydroxybutyl)pyrazolidine-d6; DL-γ-Hydroxyphenylbutazone-d6; |
Origin of Product |
United States |
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